1. Home
  2. Product
  3. Reference Standards
  4. (S)-Darifenacin Nitrile
(S)-Darifenacin Nitrile (S)-Darifenacin Nitrile
Brand Name: Vulcanchem
CAS No.: 252317-48-9
VCID: VC0057717
InChI: InChI=1S/C28H28N2O/c1-21(22-12-13-27-23(18-22)15-17-31-27)30-16-14-26(19-30)28(20-29,24-8-4-2-5-9-24)25-10-6-3-7-11-25/h2-13,18,21,26H,14-17,19H2,1H3/t21?,26-/m1/s1
SMILES: CC(C1=CC2=C(C=C1)OCC2)N3CCC(C3)C(C#N)(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula: C28H28N2O
Molecular Weight: 408.545

(S)-Darifenacin Nitrile

CAS No.: 252317-48-9

Reference Standards

VCID: VC0057717

Molecular Formula: C28H28N2O

Molecular Weight: 408.545

(S)-Darifenacin Nitrile - 252317-48-9

CAS No. 252317-48-9
Product Name (S)-Darifenacin Nitrile
Molecular Formula C28H28N2O
Molecular Weight 408.545
IUPAC Name 2-[(3S)-1-[1-(2,3-dihydro-1-benzofuran-5-yl)ethyl]pyrrolidin-3-yl]-2,2-diphenylacetonitrile
Standard InChI InChI=1S/C28H28N2O/c1-21(22-12-13-27-23(18-22)15-17-31-27)30-16-14-26(19-30)28(20-29,24-8-4-2-5-9-24)25-10-6-3-7-11-25/h2-13,18,21,26H,14-17,19H2,1H3/t21?,26-/m1/s1
Standard InChIKey NPYLNMONSZSLSP-ZTDHTWSHSA-N
SMILES CC(C1=CC2=C(C=C1)OCC2)N3CCC(C3)C(C#N)(C4=CC=CC=C4)C5=CC=CC=C5
Synonyms (S)-2-(1-(2-(2,3-Dihydrobenzofuran-5-yl)ethyl)pyrrolidin-3-yl)-2,2-diphenylacetonitrile; (S)-Darifenacin 2,2-Desdiphenylacetamide 2,2-Diphenylacetonitrile
PubChem Compound 102601005
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19